ethyl {2-[(2-chloro-4-methylbenzoyl)amino]-1,3-thiazol-4-yl}acetate

• IUPAC Name: ethyl 2-[2-[(2-chloro-4-methylbenzoyl)amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C15H15ClN2O3S/c1-3-21-13(19)7-10-8-22-15(17-10)18-14(20)11-5-4-9(2)6-12(11)16/h4-6,8H,3,7H2,1-2H3,(H,17,18,20)
• InChI Key: KQNVPQRPADICGR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)C2=C(C=C(C=C2)C)Cl
• Molecular Formula: C15H15ClN2O3S
• Molecular Weight: 338.8 g/mol

Description

Ethyl {2-[(2-chloro-4-methylbenzoyl)amino]-1,3-thiazol-4-yl}acetate is a compound involved in various chemical reactions, synthesis processes, and analyzed for its molecular structure, among other scientific explorations. Although the specific name isn't directly matched in the literature, compounds with similar structures have been synthesized and analyzed, providing valuable insights into their properties and potential applications.

Synthesis Analysis

The synthesis of similar ethyl 2-[aryl(thiazol-2-yl)amino]acetates involves optimized reaction conditions using ethyl chloroacetate as an alkylating agent and NaH as a base in THF. Such processes highlight the versatility and reactivity of thiazole derivatives in producing compounds with potential biological activity (Babar et al., 2017).

Molecular Structure Analysis

The crystal structure of related ethyl (2-amino-4-phenyl-5-thiazolyl)acetate showcases a non-planar molecule stabilized significantly by intra- and inter-molecular hydrogen bonds, elucidating the intricate details of thiazole-based compounds' molecular geometry (DyaveGowda et al., 2002).

Chemical Reactions and Properties

Chemical reactions involving thiazole derivatives can lead to a variety of novel compounds. For instance, ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates have shown reactivity towards various active methylene reagents, giving rise to diverse pyran, pyridine, and pyridazine derivatives, showcasing the chemical versatility of these compounds (Mohareb et al., 2004).

Physical Properties Analysis

The detailed physical properties of ethyl {2-[(2-chloro-4-methylbenzoyl)amino]-1,3-thiazol-4-yl}acetate-specific compounds are not directly reported in the accessible literature. However, similar compounds' physical properties, such as melting points, solubility, and crystalline structures, have been studied through X-ray crystallography and spectroscopy, offering insights into their stability, solubility, and intermolecular interactions.

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents and participation in multi-component reactions, have been explored for thiazole derivatives. For example, ethyl 2-[2-(4-Nitrobenzoyl)-1H-indol-3-yl]acetate's preparation and characterization via aza-alkylation/intramolecular Michael cascade reaction highlights the complex reactions these compounds can undergo, revealing their potential for creating diverse molecular architectures (Choi & Kim, 2017).

Future Directions

Thiazoles have been the focus of much research due to their diverse biological activities and potential therapeutic applications. Future research may focus on designing and developing different thiazole derivatives, including ethyl {2-[(2-chloro-4-methylbenzoyl)amino]-1,3-thiazol-4-yl}acetate, to explore their potential as therapeutic agents.

Mechanism of Action

Target of Action

Thiazole derivatives have been known to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant . The specific target would depend on the particular biological activity exhibited by this compound.

Mode of Action

Thiazole derivatives are known to interact with their targets through various mechanisms, often involving the formation of covalent bonds with key amino acids in the target proteins . The exact mode of action would depend on the specific target and the biological activity of this compound.

Biochemical Pathways

Thiazole derivatives are known to affect a variety of biochemical pathways, often disrupting the normal function of target proteins and leading to downstream effects such as cell death, inhibition of inflammation, or reduction of oxidative stress .

Result of Action

Based on the known biological activities of thiazole derivatives, this compound could potentially lead to effects such as cell death (in the case of antitumor activity), inhibition of microbial growth (in the case of antimicrobial activity), or reduction of inflammation (in the case of anti-inflammatory activity) .